(Z)-ethyl 2-(5-(4-bromobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyanoacetate

• IUPAC Name: ethyl (2Z)-2-[5-[(4-bromophenyl)methyl]-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetate
• InChI: InChI=1S/C21H16BrFN2O3S/c1-2-28-21(27)17(12-24)20-25(16-9-7-15(23)8-10-16)19(26)18(29-20)11-13-3-5-14(22)6-4-13/h3-10,18H,2,11H2,1H3/b20-17-
• InChI Key: BWSQBZKDSOLISK-JZJYNLBNSA-N
• Canonical SMILES: CCOC(=O)C(=C1N(C(=O)C(S1)CC2=CC=C(C=C2)Br)C3=CC=C(C=C3)F)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC=C(C=C2)Br)C3=CC=C(C=C3)F)/C#N
• Molecular Formula: C21H16BrFN2O3S
• Molecular Weight: 475.3 g/mol

Description

(Z)-ethyl 2-(5-(4-bromobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyanoacetate is a useful research compound. Its molecular formula is C21H16BrFN2O3S and its molecular weight is 475.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Antimicrobial Evaluation : A related compound, ethyl 3-(3-chloro-2-(3,4-dihydroxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxylate, has been synthesized and characterized, indicating the potential for creating similar derivatives for specific applications, such as antimicrobial activities (Spoorthy et al., 2021).

Anticancer Activity

• Potential in Cancer Treatment : Compounds with a similar structure have shown promising results in anticancer studies. For example, certain benzimidazole derivatives, including those with thiazolidine components, demonstrated significant antitumor activity against various human cancer cell lines, highlighting the potential therapeutic uses of related compounds (Refaat, 2010).

Chemical Properties and Reactions

• Chemical Reactions and Properties : Research has also focused on the synthesis and reaction properties of related thiazolidine derivatives. For instance, studies on ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate indicate the diversity and complexity of chemical reactions these compounds can undergo, which is crucial for understanding their potential applications (Nassiri & Milani, 2020).

Antimicrobial Activity

• Antimicrobial Properties : Another significant area of research is the antimicrobial properties of thiazolidinone derivatives. Studies show that thiazole-based thiazolidinones, closely related to the compound , exhibit potent antimicrobial activity against a range of bacteria and fungi (Haroun et al., 2016).

Structural Analysis

• Crystallography and Structural Analysis : The crystal structure and molecular configuration of related compounds, such as ethyl 2-amino-4-phenyl-4H-1-benzothieno[3,2-b]pyran-3-carboxylate, have been studied. This research is vital for understanding the physical and chemical properties of these compounds, which can influence their potential applications in various fields (Boughaleb et al., 2011).